2-(Aminomethyl)-6-methoxyphenol
Overview
Description
2-(Aminomethyl)-6-methoxyphenol, also known as AMMP, is an organic compound that has been used extensively in various scientific fields. It is a versatile compound that can be used as a reagent, a catalyst, and as a starting material for synthesizing other compounds. AMMP has been studied for its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its mechanism of action.
Scientific Research Applications
Biomass Proxy and Pyrolysis Study
Methoxyphenols, including 2-(Aminomethyl)-6-methoxyphenol, are significant in the study of terrestrial biomass and the chemical changes in lignin during hydrothermal alteration. Vane and Abbott (1999) explored this by examining the pyrolysis of methoxyphenols, revealing insights into the behavior of such compounds under specific conditions (Vane & Abbott, 1999).
Biological Activity Study
Rudyanto et al. (2014) focused on the synthesis of novel 1,3-benzoxazine and aminomethyl compounds from eugenol to study their biological activity. Their research demonstrated that certain aminomethyl derivatives exhibit toxicity, highlighting their potential in bioactivity studies (Rudyanto et al., 2014).
Hydrogen Bonding Studies
Research by Varfolomeev et al. (2010) on methoxyphenols, which include this compound, revealed their ability to form strong intermolecular and intramolecular hydrogen bonds. This study contributes to the understanding of the thermochemical properties and hydrogen bonding behavior of methoxyphenols (Varfolomeev et al., 2010).
Antioxidant and Biological Properties
Fujisawa et al. (2005) examined the antioxidant properties of o-methoxyphenols, including their ability to form dimers and their radical-scavenging activities. This research is significant in the context of designing drugs for chemopreventive and anticancer purposes (Fujisawa et al., 2005).
Mannich Reaction Studies
Matsumoto et al. (2008) investigated the regioselectivity in Mannich reactions involving methoxyphenols. Their research sheds light on the chemical behavior of these compounds under specific reaction conditions (Matsumoto et al., 2008).
Antibacterial Activity Research
Li-fen (2011) synthesized 2-(1-((2-aminophenyl) imino) ethyl)-5-methoxyphenol and its metal complexes, investigating their antibacterial activities. This study contributes to the understanding of the potential antibacterial applications of aminomethylated methoxyphenols (Li-fen, 2011).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(aminomethyl)-6-methoxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,5,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLJHZQFAKIIMBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1O)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70588300 |
Source
|
| Record name | 2-(Aminomethyl)-6-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
86855-27-8 |
Source
|
| Record name | 2-(Aminomethyl)-6-methoxyphenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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